Strontium perchlorate

Specification

• CAS No.: 13450-97-0
• Molecular Formula: ClHO4Sr
• Molecular Weight: 188.08 g/mol
• IUPAC Name: strontium;diperchlorate
• Standard InChI: InChI=1S/ClHO4.Sr/c2-1(3,4)5;/h(H,2,3,4,5)
• Standard InChI Key: GSMXFPGKQNHYPM-UHFFFAOYSA-N
• SMILES: [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Sr+2]
• Canonical SMILES: OCl(=O)(=O)=O.[Sr]

Introduction

Chemical Properties and Structure

Strontium perchlorate exhibits distinct physical and chemical characteristics that make it valuable in various applications. The compound exists in multiple forms, including anhydrous and hydrated states (commonly trihydrate and hexahydrate).

Physical and Chemical Properties

The basic physical and chemical properties of strontium perchlorate are summarized in Table 1:

Property	Value
Chemical Formula	Sr(ClO₄)₂
CAS Number	13450-97-0
Molecular Weight	286.52 g/mol
Appearance	White crystalline powder
Melting Point	100°C
Density (anhydrate)	2.925 Mg/m³
Solubility	Highly soluble in water
InChI Key	MXRFIUHRIOLIIV-UHFFFAOYSA-L

The compound is characterized by its strong oxidizing properties, attributed to the perchlorate ions (ClO₄⁻) in its structure. When exposed to heat, strontium perchlorate can decompose, releasing chlorine gas and other products, necessitating careful handling.

Molecular Structure

Strontium perchlorate consists of one strontium cation (Sr²⁺) and two perchlorate anions (ClO₄⁻). The perchlorate ion has a tetrahedral structure with the chlorine atom at the center surrounded by four oxygen atoms. In the crystal structure, the Sr²⁺ ion is coordinated by eight oxygen atoms from eight different ClO₄⁻ tetrahedra.

Crystal Structure

Crystal System and Parameters

Anhydrous strontium perchlorate crystallizes in the orthorhombic space group Pbca and is isotypic with Ca(AlD₄)₂ and Ca(ClO₄)₂. The crystal structure consists of Sr²⁺ cations and isolated ClO₄⁻ tetrahedra. Table 2 summarizes the crystal parameters:

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pbca
Unit Cell Parameters	a = 14.18206(10) Å
	b = 9.78934(11) Å
	c = 9.37624(10) Å
Volume	1301.73(2) ų
Z	8
Density	2.925 Mg/m³
Radiation	Cu Kα₁, λ = 1.5405 Å
Temperature	298 K

Compared to the isotypic calcium perchlorate, the unit-cell parameters of strontium perchlorate are increased by 3.0%, 2.9%, and 3.4% for a, b, and c, respectively. This increase is attributed to the larger ionic radius of Sr²⁺ (1.26 Å for eight-coordination) compared to Ca²⁺ (1.12 Å for eight-coordination).

Bond Distances and Angles

The crystal structure reveals specific bond distances between the strontium ion and surrounding atoms, as well as within the perchlorate tetrahedra. Selected bond distances are presented in Table 3:

Bond	Distance (Å)
Sr1—Cl1	3.931(4)
Sr1—Cl2	3.945(3)
Sr1—O5	2.650(5)
Sr1—O6	2.540(5)
Sr1—O7	2.590(5)
Sr1—O8	2.604(8)
Cl1—O5	1.436(5)
Cl1—O6	1.436(5)
Cl1—O7	1.426(5)
Cl1—O8	1.423(5)

The validity of the crystal structure model was confirmed using the bond valence method, with calculated bond valence sums closely matching the expected charges: Sr 2.18, Cl1 6.99, Cl2 6.96, and oxygen atoms ranging from 1.91 to 2.08 valence units.

Synthesis Methods

Multiple synthetic routes have been established for the preparation of strontium perchlorate, each with specific advantages and applications.

Electrochemical Synthesis

Electrochemical preparation represents a significant method for producing strontium perchlorate from strontium chlorate. The process employs a platinum anode and a rotating stainless steel cathode.

Process Parameters and Optimization

The efficiency of the electrochemical process depends on several critical parameters:

• Electrolyte concentration: An optimal concentration of 1.5 M Sr(ClO₃)₂ yields the highest current efficiency.

• pH: The formation of perchlorate is most efficient around pH 6.0; current efficiency falls rapidly in alkaline solutions.

• Temperature: Higher temperatures (333 K) increase current efficiency due to better solubility of strontium hydroxide and enhanced electrode kinetics.

• Cathode current density: Lower current densities minimize strontium hydroxide formation at the cathode surface.

• Cathode rotation: A peripheral velocity of 1.38 m/s effectively removes OH⁻ ions at the cathode, minimizing precipitation of strontium hydroxide.

Under optimized conditions (1.5 M Sr(ClO₃)₂ at pH 6.0, current density of 30 A/dm², temperature of 333 K, and cathode peripheral velocity of 1.38 m/s), a maximum current efficiency of 42% was achieved, corresponding to an energy consumption of 6.1 kWh/kg.

Dehydration Method

Anhydrous strontium perchlorate can be synthesized by the dehydration of its hydrated form:

The process involves thoroughly grinding Sr(ClO₄)₂·3H₂O in an agate mortar, placing it in a glass bottle, and heating at 523 K for two weeks under atmospheric conditions. Following dehydration, the material is transferred to an argon atmosphere to prevent rehydration.

Chemical Synthesis

Alternative chemical synthesis routes include:

• Reaction of strontium carbonate with perchloric acid:
  SrCO₃ + 2HClO₄ → Sr(ClO₄)₂ + CO₂ + H₂O

• Reaction of strontium bicarbonate with perchloric acid:
  Sr(HCO₃)₂ + 2HClO₄ → Sr(ClO₄)₂ + 2CO₂ + 2H₂O

Applications

Strontium perchlorate finds utility across diverse fields due to its unique properties.

Pyrotechnics and Propulsion Systems

The compound is extensively used in pyrotechnics and flares, where it provides vibrant red colors due to its strontium content. It serves as an oxidizing agent, enhancing the combustion of fuels in these applications.

Additionally, strontium perchlorate is employed as a secondary injection thrust vector control (SITVC) component in the first stage of satellite launch vehicles, demonstrating its importance in aerospace applications.

Catalytic Applications

Recent research has revealed strontium perchlorate's potential as a catalyst in organic synthesis. Hydrated strontium perchlorate [Sr(ClO₄)₂·3H₂O] functions as an efficient catalyst for one-pot multicomponent reactions, particularly in the stereoselective synthesis of 1,4-dihydropyrimidinones.

This catalytic application offers several advantages:

• Effectiveness under both conventional and microwave heating conditions

• Stereoselective synthesis with moderate to excellent yields

• Simple isolation of pure products through recrystallization without chromatographic purification

• Rapid reaction times (1-4 minutes) when using microwave heating

Scientific Research Applications

Strontium perchlorate is utilized in various scientific research areas:

• Analytical Chemistry: As a reagent in various analytical procedures

• Electrochemistry: In studies related to batteries and fuel cells

• Material Science: In the synthesis of advanced materials including ceramics and superconductors

• Environmental Studies: For monitoring perchlorate behavior in environmental systems

Combustion Inhibition

Research has demonstrated that certain strontium-based compounds with 2D-MOF (Metal-Organic Framework) structures can act as efficient combustion inhibitors for ammonium perchlorate (AP) thermal decomposition. These structures can increase the low-temperature decomposition (LTD) stage of AP by as much as 85.97°C.